Caryophyllene epoxide
Caryophyllene epoxide
Caryophyllene alpha-oxide, also known as beta-caryophyllene oxide, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Caryophyllene alpha-oxide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, caryophyllene alpha-oxide is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
13877-94-6
VCID:
VC20968690
InChI:
InChI=1S/C15H24O/c1-10-5-6-13-15(4,16-13)8-7-12-11(10)9-14(12,2)3/h11-13H,1,5-9H2,2-4H3
SMILES:
CC1(CC2C1CCC3(C(O3)CCC2=C)C)C
Molecular Formula:
C15H24O
Molecular Weight:
220.35 g/mol
Caryophyllene epoxide
CAS No.: 13877-94-6
Cat. No.: VC20968690
Molecular Formula: C15H24O
Molecular Weight: 220.35 g/mol
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Specification
| Description | Caryophyllene alpha-oxide, also known as beta-caryophyllene oxide, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Caryophyllene alpha-oxide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, caryophyllene alpha-oxide is primarily located in the membrane (predicted from logP) and cytoplasm. |
|---|---|
| CAS No. | 13877-94-6 |
| Molecular Formula | C15H24O |
| Molecular Weight | 220.35 g/mol |
| IUPAC Name | 4,12,12-trimethyl-9-methylidene-5-oxatricyclo[8.2.0.04,6]dodecane |
| Standard InChI | InChI=1S/C15H24O/c1-10-5-6-13-15(4,16-13)8-7-12-11(10)9-14(12,2)3/h11-13H,1,5-9H2,2-4H3 |
| Standard InChI Key | NVEQFIOZRFFVFW-UHFFFAOYSA-N |
| SMILES | CC1(CC2C1CCC3(C(O3)CCC2=C)C)C |
| Canonical SMILES | CC1(CC2C1CCC3(C(O3)CCC2=C)C)C |
| Melting Point | Mp 63.5-64 ° 63.5-64°C |
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